Cas no 957034-94-5 (4-Bromo-1-(3-chlorophenyl)-1H-pyrazole)

4-Bromo-1-(3-chlorophenyl)-1H-pyrazole is a halogenated pyrazole derivative characterized by its bromo and chloro substituents, which enhance its reactivity and utility in synthetic chemistry. This compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials due to its stable heterocyclic structure and selective substitution sites. Its distinct electronic properties make it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of complex molecules. The presence of both bromine and chlorine atoms offers flexibility for further functionalization, supporting diverse chemical transformations. High purity and well-defined structural features ensure consistent performance in research and industrial applications.
4-Bromo-1-(3-chlorophenyl)-1H-pyrazole structure
957034-94-5 structure
Product Name:4-Bromo-1-(3-chlorophenyl)-1H-pyrazole
CAS No:957034-94-5
MF:C9H6BrClN2
MW:257.514339923859
MDL:MFCD09475849
CID:802702
PubChem ID:26369799
Update Time:2025-06-07

4-Bromo-1-(3-chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-(3-chlorophenyl)-1H-pyrazole
    • 1H-Pyrazole,4-bromo-1-(3-chlorophenyl)-
    • 4-bromo-1-(3-chlorophenyl)pyrazole
    • 4-Bromo-1-(3-chlorophenyl)-1H-pyrazole (ACI)
    • 957034-94-5
    • MFCD09475849
    • DTXSID80649976
    • D95608
    • BS-29881
    • CS-0138619
    • SCHEMBL672983
    • AKOS015835010
    • MDL: MFCD09475849
    • Inchi: 1S/C9H6BrClN2/c10-7-5-12-13(6-7)9-3-1-2-8(11)4-9/h1-6H
    • InChI Key: NBPPIFVBFATSSA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N2C=C(Br)C=N2)C=CC=1

Computed Properties

  • Exact Mass: 255.94000
  • Monoisotopic Mass: 255.94029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 3.28820

4-Bromo-1-(3-chlorophenyl)-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1-(3-chlorophenyl)-1H-pyrazole Pricemore >>

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